Cas no 16699-76-6 (2-amino-4-fluorobutanoic acid hydrochloride)

• Product Name: 2-amino-4-fluorobutanoic acid hydrochloride
• CAS No: 16699-76-6
• MF: C₄H₉ClFNO₂
• MW: 157.571163892746
• MDL: MFCD29907298
• CID: 4610818
• PubChem ID: 20975720
• Update Time: 2025-07-21

2-amino-4-fluorobutanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-fluorobutanoic acid hydrochloride

• MDL： MFCD29907298
• Inchi： 1S/C4H8FNO2.ClH/c5-2-1-3(6)4(7)8;/h3H,1-2,6H2,(H,7,8);1H
• InChI Key： RSJCRKFSTDXRHQ-UHFFFAOYSA-N
• SMILES： C(N)(C(=O)O)CCF.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-4-fluorobutanoic acid hydrochloride

Introduction to 2-amino-4-fluorobutanoic acid hydrochloride (CAS No. 16699-76-6)

2-amino-4-fluorobutanoic acid hydrochloride, with the chemical formula C₅H₁₀FNO₂·HCl, is a fluorinated amino acid derivative that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, identified by its CAS number 16699-76-6, represents a structurally unique molecule with potential applications in drug development, enzyme inhibition, and metabolic studies. The presence of both amino and fluorine substituents makes it a versatile intermediate for synthesizing more complex molecules, particularly in the context of medicinal chemistry.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for various biochemical assays and pharmaceutical formulations. The fluorine atom at the 4-position introduces electronic and steric effects that can influence the reactivity and binding affinity of the molecule, which is a critical consideration in drug design. Recent studies have highlighted the importance of fluorinated amino acids in developing novel therapeutic agents due to their ability to modulate enzyme activity and improve metabolic stability.

In recent years, researchers have been exploring the pharmacological potential of 2-amino-4-fluorobutanoic acid hydrochloride in several therapeutic areas. One notable application is in the development of kinase inhibitors, where the fluorine substituent can enhance binding to target enzymes by improving lipophilicity and reducing metabolic degradation. For instance, studies have demonstrated that fluorinated analogs of amino acids can serve as scaffolds for designing small-molecule inhibitors with improved pharmacokinetic profiles.

Another area of interest is the use of 2-amino-4-fluorobutanoic acid hydrochloride in peptide mimetics. The structural motif of this compound can be incorporated into synthetic peptides to enhance their stability and bioavailability. This approach has been particularly useful in developing peptidomimetics that mimic the function of natural peptides while avoiding their limitations, such as rapid degradation or immunogenicity.

The role of fluorine in medicinal chemistry is well-documented, with numerous examples showing its impact on drug efficacy and safety. The introduction of a fluorine atom at specific positions in molecules can alter their pharmacological properties significantly. For example, fluoro-substituted compounds often exhibit increased binding affinity to biological targets, improved bioavailability, and enhanced resistance to enzymatic degradation. The fluorobutanoic acid derivative described here leverages these advantages, making it a valuable building block for drug discovery.

Recent advances in computational chemistry have also facilitated the design and optimization of molecules like 2-amino-4-fluorobutanoic acid hydrochloride. Molecular modeling techniques allow researchers to predict the binding interactions between this compound and biological targets with high accuracy. This has enabled the rapid identification of lead compounds for further development, reducing the time and cost associated with traditional drug discovery methods.

In addition to its pharmaceutical applications, 2-amino-4-fluorobutanoic acid hydrochloride has shown promise in biochemical research. Its unique structure makes it a useful tool for studying enzyme mechanisms and metabolic pathways. For example, researchers have used this compound to investigate the role of amino acid derivatives in protein synthesis and degradation. The ability to modify specific residues within proteins using such derivatives provides insights into the fundamental processes governing cellular function.

The synthesis of 2-amino-4-fluorobutanoic acid hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed reactions and enantioselective synthesis, have been employed to produce this compound with minimal side products. These techniques not only improve efficiency but also allow for greater control over the stereochemistry of the final product, which is crucial for biological activity.

The growing demand for fluorinated compounds in pharmaceuticals has led to innovations in synthetic routes that are more sustainable and environmentally friendly. Green chemistry principles are being increasingly applied to develop processes that minimize waste and reduce energy consumption. For instance, catalytic methods that use recyclable catalysts or renewable feedstocks are being explored as alternatives to traditional synthetic approaches.

The future prospects for 2-amino-4-fluorobutanoic acid hydrochloride are promising, with ongoing research uncovering new applications and refining existing ones. As our understanding of molecular interactions continues to evolve, so too will our ability to harness this compound's potential. Whether used as an intermediate in drug synthesis or as a tool for biochemical investigation, its versatility makes it an indispensable asset in modern chemical research.

In conclusion,2-amino-4-fluorobutanoic acid hydrochloride (CAS No. 16699-76-6) is a multifaceted compound with significant implications for pharmaceuticals and biochemical studies. Its unique structural features—particularly the combination of an amino group and a fluorine substituent—make it a valuable candidate for drug development and mechanistic investigations. As research progresses, we can expect further discoveries that will expand its utility across multiple scientific disciplines.